Cas no 159448-54-1 (Furan, 2-(2-bromophenyl)-5-methyl-)

Furan, 2-(2-bromophenyl)-5-methyl- structure
159448-54-1 structure
Product Name:Furan, 2-(2-bromophenyl)-5-methyl-
CAS No:159448-54-1
MF:C11H9BrO
MW:237.092562437057
CID:4515206
PubChem ID:10421644
Update Time:2025-04-24

Furan, 2-(2-bromophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Furan, 2-(2-bromophenyl)-5-methyl-
    • 159448-54-1
    • 2-Methyl-5-(2-bromophenyl)furan
    • HS-6896
    • SCHEMBL5544530
    • KZDAYTAAKAAKNR-UHFFFAOYSA-N
    • 2-(2-bromophenyl)-5-methylfuran
    • Inchi: 1S/C11H9BrO/c1-8-6-7-11(13-8)9-4-2-3-5-10(9)12/h2-7H,1H3
    • InChI Key: KZDAYTAAKAAKNR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C1=CC=C(C)O1

Computed Properties

  • Exact Mass: 235.98368Da
  • Monoisotopic Mass: 235.98368Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 13.1Ų
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